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Compound of Interest

Compound Name: Celestone

Cat. No.: B7835860 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Celestone (betamethasone), a corticosteroid with

potential occupational hazards. Adherence to these protocols is critical to minimize exposure

and ensure a safe laboratory environment. Celestone is classified as a hazardous drug due to

its potential reproductive toxicity, necessitating stringent handling procedures.[1]

Core Principles of Safe Handling
The primary goal is to minimize direct contact with the active pharmaceutical ingredient (API).

This is achieved through a combination of engineering controls, administrative controls, and the

consistent and correct use of Personal Protective Equipment (PPE). All personnel must be

trained on the proper procedures for donning and doffing PPE to prevent contamination.[1][2]

Personal Protective Equipment (PPE) Recommendations
The level of PPE required depends on the specific handling activity and the formulation of

Celestone being used. The following tables summarize the recommended PPE for various

scenarios.

Table 1: PPE for Compounding and Preparation
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Activity Gloves Gown
Eye/Face

Protection

Respiratory

Protection
Other

Non-Sterile

Compoundin

g (e.g.,

preparing oral

solutions)

Double-

gloving with

chemotherap

y-rated

gloves

(ASTM

D6978

compliant)[1]

[2][3]

Disposable,

non-

permeable

gown with

closed back

and cuffs[1]

[4]

Goggles or

face shield[1]

[3]

NIOSH-

certified N95

respirator[3]

[5]

Head, hair,

and shoe

covers[3][4]

Sterile

Compoundin

g (e.g.,

preparing

injections)

Double-

gloving with

sterile,

chemotherap

y-rated

gloves

(ASTM

D6978

compliant)[1]

[2]

Sterile,

disposable,

non-

permeable

gown with

closed back

and cuffs[1]

Goggles or

face shield[1]

[4]

NIOSH-

certified N95

respirator or

higher[4][5]

Sterile head,

hair, and

shoe

covers[3][4]

Table 2: PPE for Administration and General Handling
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Activity Gloves Gown
Eye/Face

Protection

Respiratory

Protection
Other

Administering

Injections

Two pairs of

chemotherap

y-rated

gloves[6]

Disposable

gown[6]

Recommend

ed if

splashing is

possible

Not typically

required
N/A

Handling

Vials and

Ampoules

Single pair of

chemotherap

y-rated

gloves

Lab coat
Safety

glasses

Not typically

required
N/A

Transporting

Celestone

Single pair of

chemotherap

y-rated

gloves

Lab coat
Not typically

required

Not typically

required
N/A

Table 3: PPE for Spill Cleanup and Waste Disposal

Activity Gloves Gown
Eye/Face

Protection

Respiratory

Protection
Other

Small Spill

Cleanup (<5

mL)

Double-

gloving with

chemotherap

y-rated

gloves

Disposable,

non-

permeable

gown

Face shield

and

goggles[7]

NIOSH-

certified N95

respirator[7]

Shoe

covers[5]

Large Spill

Cleanup (>5

mL)

Double-

gloving with

chemotherap

y-rated

gloves

Disposable,

non-

permeable

gown

Face shield

and goggles

Chemical

cartridge-type

respirator or

PAPR[5][7]

Shoe covers

Waste

Disposal

Two pairs of

chemotherap

y-rated

gloves[6]

Disposable

gown[6]

Recommend

ed if

splashing is

possible

Not typically

required
N/A
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Experimental Protocols: Donning and Doffing PPE
Correctly putting on and taking off PPE is crucial to prevent cross-contamination.

Donning Sequence:

Shoe Covers: Don shoe covers before entering the designated hazardous drug handling

area.

Hair and Beard Covers: Securely cover all hair.

Gown: Put on a disposable, non-permeable gown, ensuring it is fully closed at the back.

Gloves (First Pair): Don the first pair of gloves, tucking the cuffs under the gown sleeves.

Face Mask/Respirator: Position the respirator or mask securely over the nose and mouth.

Eye/Face Protection: Put on goggles or a face shield.

Gloves (Second Pair): Don the second pair of gloves over the gown cuffs.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves.

Gown: Remove the gown, rolling it away from the body to contain any contaminants.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Perform thorough hand washing with soap and water.

Eye/Face Protection: Remove goggles or face shield.

Face Mask/Respirator: Remove the mask or respirator.

Hair and Shoe Covers: Remove hair and shoe covers before exiting the area.

Hand Hygiene: Wash hands again.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7835860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plans: Spill Management and Disposal
Spill Management:

Evacuate and Secure: Immediately alert others and restrict access to the spill area.

Don PPE: Put on the appropriate PPE for the spill size as outlined in Table 3.

Containment: For liquid spills, use absorbent pads to contain the spill. For powder spills,

gently cover with damp absorbent pads to avoid aerosolization.

Cleanup: Work from the outside of the spill inwards, using a spill kit.

Decontamination: Clean the area with an appropriate deactivating and cleaning agent.

Disposal: All cleanup materials are to be disposed of as hazardous waste.

Disposal Plan: All materials contaminated with Celestone, including used PPE, vials, syringes,

and cleanup supplies, must be disposed of as hazardous waste.[7]

Segregation: Use designated, clearly labeled, puncture-resistant containers for hazardous

waste.

Containment: Seal waste containers when not in use.

Disposal: Follow institutional and local regulations for the disposal of hazardous

pharmaceutical waste. Do not dispose of in regular trash or sewer systems.

Visual Guidance: Procedural Flowcharts
To further clarify the safety protocols, the following diagrams illustrate key decision-making and

procedural workflows for handling Celestone.
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Start: Handling Celestone

Task Categories

PPE Level

Action

Identify Handling Task

Compounding/
Preparation

Determine Task Type

Administration/
General Handling

Determine Task Type

Spill Cleanup/
Waste Disposal

Determine Task Type

High Level PPE
(Double Gloves, Gown, Eye/Face Protection, Respirator)

Medium Level PPE
(Double Gloves, Gown, Eye Protection)

Proceed with Task

Low Level PPE
(Single Gloves, Lab Coat)

If no splash risk

Click to download full resolution via product page

Caption: PPE Selection Workflow for Celestone Handling.
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Spill Occurs

Immediate Actions

Cleanup Procedure

Completion

Celestone Spill Detected

Alert Personnel & Secure Area

Assess Spill Size

Don Appropriate PPE

<5mL or >5mL

Contain Spill

Clean & Decontaminate

Dispose of Waste

Document Incident

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7835860?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7835860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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